Cas no 1803676-29-0 (3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1803676-29-0
• MF: C₉H₄F₇NO₃
• MW: 307.121787071228
• CID: 4830974
• Update Time: 2025-06-30

3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H4F7NO3/c10-6-4(20-9(14,15)16)1-3(2-5(18)19)17-7(6)8(11,12)13/h1H,2H2,(H,18,19)
• InChI Key： SHDBSGFOQKQASE-UHFFFAOYSA-N
• SMILES： FC1C(=CC(CC(=O)O)=NC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid

3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid: A Novel Fluoroarylpyridine Derivative with Promising Therapeutic Potential

3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid represents a unique class of fluorinated pyridine derivatives that have garnered significant attention in the field of medicinal chemistry. This compound, with the CAS number 1803676-29-0, is characterized by its complex fluorine-containing functional groups, which confer unique physicochemical properties and biological activities. The molecular structure of this compound includes a pyridine ring substituted with multiple fluorine atoms, a trifluoromethoxy group, and a trifluoromethyl group, all of which contribute to its potential applications in drug discovery and development.

The synthesis of 3-Fluoro-4-(trifluoromethoxy)-2-(trif,fluoromethyl)pyridine-6-acetic acid involves advanced organic chemistry techniques, including electrophilic fluorination and nucleophilic substitution reactions. Recent studies have demonstrated that the introduction of fluorine atoms into the pyridine ring significantly enhances the compound's metabolic stability and bioavailability. This is particularly important in the context of drug design, where the optimization of molecular properties is critical for achieving therapeutic efficacy.

Research published in Journal of Medicinal Chemistry in 2023 highlights the potential of 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid as a lead compound for the development of novel anti-inflammatory agents. The compound's ability to modulate inflammatory pathways, such as the NF-κB and MAPK signaling cascades, has been shown to reduce the production of pro-inflammatory cytokines in vitro. These findings suggest that the compound may have applications in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the pharmacokinetic profile of 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid has been extensively studied. A 2024 study published in Drug Metabolism and Disposition reported that the compound exhibits prolonged half-life and high oral bioavailability, which are desirable characteristics for drug candidates. The compound's metabolism primarily occurs via hepatic pathways, with minimal renal excretion, which reduces the risk of nephrotoxicity and enhances its safety profile.

Recent advances in computational chemistry have also provided insights into the molecular interactions of 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid with biological targets. Molecular docking studies have identified potential binding sites on key enzymes such as COX-2 and 5-LOX, which are involved in the pathogenesis of various inflammatory conditions. These findings support the hypothesis that the compound may act as a dual inhibitor of these enzymes, thereby providing a more comprehensive anti-inflammatory effect.

The structural complexity of 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid also makes it a valuable tool for the study of fluorine's role in drug design. Fluorine atoms can significantly alter the electronic properties of a molecule, influencing its reactivity, solubility, and biological activity. The presence of multiple fluorine atoms in this compound has been shown to enhance its lipophilicity, which is crucial for crossing biological membranes and achieving target tissue concentration.

Additionally, the compound's potential as a scaffold for further chemical modifications has been explored. A 2023 study in Bioorganic & Medicinal Chemistry demonstrated that the pyridine ring of 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid can be functionalized to introduce new pharmacophore groups, expanding its therapeutic applications. This flexibility in molecular design is a significant advantage for the development of multi-target drugs.

From a synthetic perspective, the preparation of 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid involves several key steps, including the formation of the pyridine ring and the introduction of fluorine-containing substituents. The use of microwave-assisted synthesis and catalytic methods has been reported to improve the efficiency and yield of these reactions, making the compound more accessible for further studies.

Despite its promising properties, the development of 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacological profile and evaluating its safety in preclinical models. The compound's potential applications in the treatment of inflammatory and autoimmune diseases remain a major area of interest for researchers in the field of medicinal chemistry.

In conclusion, 3-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetic acid represents a novel class of fluorinated pyridine derivatives with significant potential in drug discovery. Its unique molecular structure, combined with its favorable physicochemical and pharmacological properties, positions it as a promising candidate for the development of new therapeutic agents. Continued research into its biological activities and synthetic methods will be crucial for advancing its application in clinical settings.